Cas no 1999708-21-2 (6-(5-Bromopyridin-2-yl)-1H-pyrimidin-2-one)

• Product Name: 6-(5-Bromopyridin-2-yl)-1H-pyrimidin-2-one
• CAS No: 1999708-21-2
• MF: C₉H₆BrN₃O
• MW: 252.067440509796
• CID: 5926668
• PubChem ID: 138057753
• Update Time: 2025-05-24

6-(5-Bromopyridin-2-yl)-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromopyridin-2-yl)-1,2-dihydropyrimidin-2-one
• 6-(5-Bromopyridin-2-yl)-1H-pyrimidin-2-one
• EN300-3225921
• Z2511799393
• 1999708-21-2

• Inchi： 1S/C9H6BrN3O/c10-6-1-2-7(12-5-6)8-3-4-11-9(14)13-8/h1-5H,(H,11,13,14)
• InChI Key： YCRDICSVIVEJRZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1=CC=NC(N1)=O

Computed Properties

• Exact Mass: 250.96942g/mol
• Monoisotopic Mass: 250.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.4Ų

Additional information on 6-(5-Bromopyridin-2-yl)-1H-pyrimidin-2-one

Comprehensive Overview of 6-(5-Bromopyridin-2-yl)-1H-pyrimidin-2-one (CAS No. 1999708-21-2)

6-(5-Bromopyridin-2-yl)-1H-pyrimidin-2-one, with the CAS registry number 1999708-21-2, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a bromopyridine moiety linked to a pyrimidinone core, making it a versatile intermediate for synthesizing biologically active molecules. Its unique structural attributes contribute to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The growing interest in 6-(5-Bromopyridin-2-yl)-1H-pyrimidin-2-one aligns with the increasing demand for small-molecule therapeutics and precision agriculture solutions. Researchers are actively exploring its role in developing kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. Additionally, its bromine substituent enhances reactivity, enabling facile derivatization for structure-activity relationship (SAR) studies. This adaptability makes it a valuable asset in medicinal chemistry and materials science.

One of the most frequently searched questions about CAS No. 1999708-21-2 revolves around its synthetic routes and purification methods. Optimized protocols often involve cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to introduce diverse functional groups. The compound’s solubility in polar organic solvents like DMSO and methanol further facilitates its handling in laboratory settings. These properties are critical for researchers focusing on high-throughput screening and fragment-based drug design.

In the context of green chemistry, 6-(5-Bromopyridin-2-yl)-1H-pyrimidin-2-one has been evaluated for its environmental impact. Recent studies emphasize the importance of atom economy and waste reduction in its synthesis, aligning with global sustainability goals. Furthermore, its potential as a fluorescence probe or ligand in catalytic systems underscores its multidisciplinary utility. These applications resonate with trends in bioconjugation and nanotechnology, where precision and efficiency are paramount.

The compound’s nomenclature, 6-(5-Bromopyridin-2-yl)-1H-pyrimidin-2-one, often prompts queries about its IUPAC naming conventions and regioselectivity in reactions. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to confirm its purity and structural integrity. Such details are vital for compliance with Good Laboratory Practice (GLP) and intellectual property documentation, particularly in patent filings.

Emerging discussions in AI-driven drug discovery highlight the role of compounds like 1999708-21-2 in virtual screening libraries. Its molecular weight (251.07 g/mol) and logP values make it suitable for lipophilicity-based optimization, a key factor in bioavailability enhancement. These attributes are frequently analyzed using cheminformatics tools, bridging the gap between computational predictions and experimental validation.

In summary, 6-(5-Bromopyridin-2-yl)-1H-pyrimidin-2-one (CAS No. 1999708-21-2) exemplifies the intersection of chemical innovation and applied research. Its relevance spans life sciences, material engineering, and sustainable chemistry, addressing both academic and industrial challenges. As advancements in automated synthesis and machine learning accelerate, this compound is poised to remain a cornerstone in the development of next-generation functional materials and therapeutics.